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Compound of Interest

Compound Name: TC-E 5003

Cat. No.: B1682944 Get Quote

Essential Safety and Handling Guide for TC-E
5003
For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling and disposal of the PRMT1 inhibitor, TC-E 5003.

This document provides crucial safety and logistical information for the proper management of

TC-E 5003 in a laboratory setting. Adherence to these guidelines is essential for ensuring

personal safety and maintaining a secure research environment.

I. Compound Data Summary
The following table summarizes key information for TC-E 5003, pertinent to its safe handling

and use.
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Property Data

Chemical Name
N,N'-(sulfonyldi-4,1-phenylene)bis(2-chloro)-

acetamide

Synonyms NSC 30176

CAS Number 17328-16-4

Molecular Formula C₁₆H₁₄Cl₂N₂O₄S

Molecular Weight 401.3 g/mol

Physical State Solid powder

Solubility Soluble in Dimethyl Sulfoxide (DMSO)

Storage
Short term (days to weeks): 0 - 4°C; Long term

(months to years): -20°C

Hazard Classification
Not classified as hazardous according to the

Globally Harmonized System (GHS)

II. Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the necessary steps for safely handling TC-E 5003 from receipt to

preparation of solutions.

1. Receiving and Inspection:

Upon receipt, visually inspect the container for any damage or leaks.

Verify that the container is clearly labeled with the chemical name and any hazard

information.

Confirm that the Safety Data Sheet (SDS) is accessible.

2. Personal Protective Equipment (PPE):

Eye Protection: Always wear safety glasses with side shields or chemical splash goggles.
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Hand Protection: Wear chemical-resistant gloves. Given that TC-E 5003 is often dissolved in

DMSO, which can facilitate skin absorption of other chemicals, butyl rubber or

fluoroelastomer gloves are recommended over standard nitrile gloves[1].

Body Protection: A standard laboratory coat should be worn to protect against spills.

Respiratory Protection: Not generally required for handling the solid compound in well-

ventilated areas. If there is a risk of generating dust or aerosols, especially when weighing, a

fume hood should be used.

3. Weighing and Preparation of Stock Solutions:

All weighing and preparation of stock solutions should be conducted in a well-ventilated

area, preferably within a chemical fume hood to minimize inhalation exposure.

Use a dedicated, clean spatula for transferring the solid compound.

When dissolving in DMSO, add the solvent to the pre-weighed TC-E 5003 powder slowly to

avoid splashing.

Ensure the container is securely capped after preparation.

4. Storage of Solutions:

Store stock solutions in clearly labeled, tightly sealed containers.

Follow the recommended storage temperatures: 0 - 4°C for short-term and -20°C for long-

term storage.

III. Disposal Plan
Proper disposal of TC-E 5003 and its solutions is critical to prevent environmental

contamination and ensure compliance with local regulations.

1. Solid Waste:

Unused or waste TC-E 5003 solid should be collected in a designated, labeled waste

container for non-hazardous chemical solids.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1682944?utm_src=pdf-body
https://www.nbinno.com/article/other-organic-chemicals/navigating-the-safety-of-dmso-best-practices-for-handling-and-use-vw
https://www.benchchem.com/product/b1682944?utm_src=pdf-body
https://www.benchchem.com/product/b1682944?utm_src=pdf-body
https://www.benchchem.com/product/b1682944?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682944?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Do not dispose of solid chemical waste in regular laboratory trash bins[2].

2. Liquid Waste (DMSO Solutions):

Solutions of TC-E 5003 in DMSO should be collected in a designated hazardous waste

container for organic solvents[3].

Do not pour DMSO solutions down the drain[4].

Ensure the waste container is properly labeled with the contents, including the solvent

(DMSO) and the solute (TC-E 5003).

3. Contaminated Materials:

Any materials contaminated with TC-E 5003, such as pipette tips, gloves, and weighing

paper, should be disposed of as solid chemical waste.

IV. Experimental Workflow Diagram
The following diagram illustrates the standard workflow for the safe handling of TC-E 5003 in a

laboratory setting.
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Caption: Workflow for the safe handling of TC-E 5003.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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